Cas no 2378506-91-1 (Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride)

• Product Name: Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride
• CAS No: 2378506-91-1
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 6270288
• PubChem ID: 145913060
• Update Time: 2025-06-08

Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2378506-91-1
• Methyl 1-azaspiro[3.3]heptane-6-carboxylate;hydrochloride
• EN300-7461795
• METHYL 1-AZASPIRO[3.3]HEPTANE-6-CARBOXYLATE HYDROCHLORIDE
• AT33247
• Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c1-11-7(10)6-4-8(5-6)2-3-9-8;/h6,9H,2-5H2,1H3;1H
• InChI Key： GSBIXUGMWUCUBJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC2(CCN2)C1)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride

Comprehensive Overview of Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride (CAS No. 2378506-91-1)

Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride (CAS No. 2378506-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of azaspiro derivatives, which are increasingly studied for their role in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases. Its carboxylate ester functionality and hydrochloride salt form enhance solubility, making it a versatile intermediate for synthetic chemistry.

The spiro[3.3]heptane core of this molecule is a rigid, three-dimensional scaffold that contributes to its conformational stability, a feature highly sought after in modern medicinal chemistry. Researchers are particularly interested in its potential as a bioisostere for flat aromatic rings, which can improve pharmacokinetic properties such as metabolic stability and membrane permeability. Recent studies highlight the growing demand for spirocyclic compounds in the development of small-molecule therapeutics, especially for targets like G protein-coupled receptors (GPCRs) and kinases.

In the context of AI-driven drug discovery, Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride has been flagged as a promising building block for fragment-based drug design (FBDD). Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, have identified its potential to interact with diverse protein pockets. This aligns with the industry's shift toward rational drug design, where scaffold hopping strategies leverage structurally unique motifs like this spirocycle.

From a synthetic perspective, the compound's methyl ester group offers flexibility for further derivatization, enabling the creation of amides, acids, or other functionalized analogs. Its hydrochloride salt form ensures improved handling and storage stability, addressing common challenges in high-throughput screening (HTS) workflows. These properties make it a valuable candidate for library synthesis in combinatorial chemistry.

Environmental and regulatory considerations are also critical when discussing CAS No. 2378506-91-1. The compound's low ecotoxicity profile and compliance with green chemistry principles have positioned it favorably in sustainable pharmaceutical manufacturing. As the industry prioritizes benign-by-design molecules, this spirocyclic derivative exemplifies how structural innovation can align with environmental stewardship.

Frequently asked questions about Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride include its solubility in common solvents (e.g., DMSO, water), synthetic routes (e.g., via cycloaddition reactions), and commercial availability. Suppliers often highlight its >95% purity by HPLC, catering to rigorous quality control standards in preclinical research. Additionally, its role in peptidomimetics and proteolysis-targeting chimeras (PROTACs) is an emerging area of exploration.

In summary, Methyl 1-azaspiro[3.3]heptane-6-carboxylate hydrochloride (CAS No. 2378506-91-1) represents a convergence of structural novelty and functional adaptability, driving its relevance in cutting-edge research. Its applications span CNS drug development, fragment libraries, and computational chemistry, reflecting broader trends toward three-dimensional molecular architectures in the post-flatland era of drug discovery.